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Cat. No.: B1624508 Get Quote

Spectroscopic Profile of C.I. Acid Violet 48: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of C.I.
Acid Violet 48, a synthetic anthraquinone dye. The information detailed herein is intended to

support research and development activities by providing key data on its ultraviolet-visible (UV-

Vis), infrared (IR), and nuclear magnetic resonance (NMR) characteristics.

Chemical Identity and Molecular Structure
C.I. Acid Violet 48 is an organic compound classified as an anthraquinone derivative. It is

registered under the CAS number 12220-51-8.[1][2][3][4][5] The molecular formula for C.I. Acid
Violet 48 is C₃₇H₃₈N₂Na₂O₉S₂ with a corresponding molecular weight of 764.82 g/mol .[3][6]

UV-Vis Spectroscopy
The color of C.I. Acid Violet 48 arises from its absorption of light in the visible spectrum.[1] In

aqueous solutions, it exhibits two primary absorption bands.
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Spectroscopic Parameter Wavelength (nm) Solvent

λmax 1 551 Water

λmax 2 591-592 Water

Infrared (IR) Spectroscopy
IR spectroscopy is utilized to identify the various functional groups within the C.I. Acid Violet
48 molecule by detecting the absorption of infrared radiation at frequencies corresponding to

specific bond vibrations.[1] While a complete experimental spectrum is not publicly available,

the key functional groups expected to show characteristic absorption bands include its sulfonic

acid groups.[1]

Functional Group
Expected Absorption
Range (cm⁻¹)

Vibration

Sulfonic Acid (S=O) 1180 - 1030 Strong stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of C.I. Acid
Violet 48.

¹H NMR Spectroscopy
The proton NMR spectrum, typically recorded in a deuterated solvent such as D₂O or DMSO-

d₆, would reveal distinct signals corresponding to the aromatic protons on the anthraquinone

core and the substituted benzene rings.[1]

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum would provide information on the different carbon environments

within the dye molecule.[1]

Experimental Protocols
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The following are generalized experimental protocols for the spectroscopic analysis of C.I. Acid
Violet 48.

UV-Vis Spectroscopy
A solution of C.I. Acid Violet 48 is prepared in a suitable solvent, typically deionized water. The

concentration is adjusted to ensure the absorbance falls within the linear range of the

spectrophotometer (ideally between 0.1 and 1.0 AU). The spectrum is recorded against a

solvent blank over a wavelength range of at least 200-800 nm to determine the absorption

maxima (λmax).

IR Spectroscopy
A small amount of the solid C.I. Acid Violet 48 sample is mixed with potassium bromide (KBr)

and pressed into a thin pellet. The IR spectrum is then recorded using a Fourier-Transform

Infrared (FTIR) spectrometer. Alternatively, the spectrum can be obtained using an Attenuated

Total Reflectance (ATR) accessory.

NMR Spectroscopy
A sample of C.I. Acid Violet 48 is dissolved in a deuterated solvent (e.g., DMSO-d₆ or D₂O). A

small amount of a reference standard, such as tetramethylsilane (TMS), may be added. ¹H and

¹³C NMR spectra are then acquired on a high-field NMR spectrometer.

Visualized Workflows
Synthesis of C.I. Acid Violet 48
The synthesis of C.I. Acid Violet 48 is a multi-step process.[6][7] It begins with the

condensation of 1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid with

2,4,6-trimethylaniline.[6] This is followed by a second condensation reaction with p-tert-

octylphenol and a final sulfonation step.[6]
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Caption: Synthesis workflow for C.I. Acid Violet 48.

Spectroscopic Analysis Workflow
The following diagram illustrates a general workflow for the spectroscopic characterization of

an organic dye like C.I. Acid Violet 48.
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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